Cas no 125802-49-5 (9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-)
125802-49-5 structure
Product Name:9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
CAS No:125802-49-5
MF:C19H16ClN5
MW:349.816842079163
CID:178211
PubChem ID:5271934
Update Time:2025-04-19
9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
- 9-benzyl-2-chloro-N-(4-methylphenyl)purin-6-amine
- DTXSID50925279
- 9H-Purin-6-amine, 2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
- 9-Benzyl-2-chloro-N-(p-tolyl)-9H-purin-6-amine
- CHEMBL29606
- 9-benzyl-2-chloro-N-(p-tolyl)purin-6-amine
- 9-Benzyl-2-chloro-N-(4-methylphenyl)-9H-purin-6-amine
- 125802-49-5
-
- Inchi: 1S/C19H16ClN5/c1-13-7-9-15(10-8-13)22-17-16-18(24-19(20)23-17)25(12-21-16)11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,23,24)
- InChI Key: MAYUQYBIHUAAJJ-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 349.10968
- Monoisotopic Mass: 349.109423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 4.8
Experimental Properties
- Density: 1.33
- Boiling Point: 521.9°Cat760mmHg
- Flash Point: 269.5°C
- Refractive Index: 1.691
- PSA: 55.63
9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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